6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H7ClN4S2
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 6-(2-chlorophenyl)-3-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H7ClN4S2/c14-9-5-2-1-4-8(9)12-17-18-11(10-6-3-7-19-10)15-16-13(18)20-12/h1-7H
• InChI Key: RGBRHUCDTYGPOR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=CS4)Cl

Description

6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazole derivatives and has shown promising results in the areas of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound exerts its effects by inhibiting various enzymes and modulating various signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain. It has also been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound possesses potent antioxidant activity and can scavenge free radicals. It has also been shown to inhibit the growth of various cancer cell lines and to induce apoptosis in these cells. In vivo studies have shown that the compound possesses significant analgesic and anxiolytic effects and can reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent activity in various assays. This makes it an attractive lead compound for drug discovery and development. However, one of the limitations of the compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain assays. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications in the field of pharmacology.

Future Directions

There are several future directions for research on 6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could be to optimize the synthesis method to improve the yield and purity of the compound. Another area of research could be to study the compound in more detail in vivo to better understand its pharmacological effects and potential applications. Additionally, the compound could be further studied for its potential as a lead compound for drug discovery in various fields of medicine and biochemistry.

Synthesis Methods

The synthesis of 6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-mercaptothiophene with 2-chlorobenzaldehyde in the presence of hydrazine hydrate. The resulting product is then treated with triethyl orthoformate and acetic anhydride to obtain the final compound. This method has been reported to yield the product in good to excellent yields and has been optimized for large-scale synthesis.

Scientific Research Applications

6-(2-Chlorophenyl)-3-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, it has been found to exhibit potent antitumor, anti-inflammatory, and antioxidant activities. In pharmacology, it has been shown to possess significant analgesic and anxiolytic effects. In biochemistry, it has been studied for its role in inhibiting various enzymes and for its potential as a lead compound for drug discovery.